Cas no 150989-05-2 (11,14-Eicosadienoyl chloride, (Z,Z)-)

• Product Name: 11,14-Eicosadienoyl chloride, (Z,Z)-
• CAS No: 150989-05-2
• MF: C₂₀H₃₅ClO
• MW: 326.94430565834
• CID: 3794641
• Update Time: 2025-10-29

11,14-Eicosadienoyl chloride, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 11,14-Eicosadienoyl chloride, (Z,Z)-
• 11,14-Eicosadienoyl chloride, (11Z,14Z)-
• 11(Z),14(Z)-Eicosadienoyl chloride

• Inchi： 1S/C20H35ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10H,2-5,8,11-19H2,1H3/b7-6-,10-9-
• InChI Key： KMZUNTCKMIEYHF-HZJYTTRNSA-N
• SMILES： C(Cl)(=O)CCCCCCCCC/C=C\C/C=C\CCCCC

Experimental Properties

• Density: 0.922±0.06 g/cm3(Predicted)
• Boiling Point: 402.6±14.0 °C(Predicted)

Additional information on 11,14-Eicosadienoyl chloride, (Z,Z)-

Professional Introduction to 11,14-Eicosadienoyl chloride, (Z,Z) (CAS No. 150989-05-2)

11,14-Eicosadienoyl chloride, (Z,Z), identified by the Chemical Abstracts Service Number (CAS No.) 150989-05-2, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of unsaturated fatty acid derivatives and is characterized by its unique molecular structure, which includes two conjugated double bonds in the eicosadienic backbone. The presence of the (Z,Z) configuration further distinguishes it from other isomers, making it a subject of interest for synthetic chemists and researchers exploring its potential applications.

The molecular formula of 11,14-Eicosadienoyl chloride, (Z,Z) is C₂₀H₃₂Cl₂O₂, reflecting its composition of twenty carbon atoms, thirty-two hydrogen atoms, two chlorine atoms, and two oxygen atoms. The compound is a chlorinated derivative of eicosadienoic acid, where the carboxylic acid group has been converted into a reactive acyl chloride. This transformation enhances the electrophilicity of the molecule, making it a valuable intermediate in organic synthesis and pharmaceutical development.

In recent years, there has been growing interest in the pharmacological properties of polyunsaturated fatty acid derivatives due to their involvement in various biological processes. The (Z,Z)-configuration of 11,14-Eicosadienoyl chloride suggests a specific spatial arrangement of its double bonds, which can influence its reactivity and biological activity. Research has indicated that such compounds may play a role in modulating inflammatory responses, lipid metabolism, and cell signaling pathways. The unique structure of this compound makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

One of the most compelling aspects of 11,14-Eicosadienoyl chloride is its potential as a building block for more complex molecules. In synthetic chemistry, acyl chlorides are widely used due to their ability to participate in nucleophilic acyl substitution reactions efficiently. This reactivity allows chemists to introduce diverse functional groups into target molecules, facilitating the synthesis of novel compounds with tailored properties. The presence of conjugated double bonds in 11,14-Eicosadienoyl chloride also opens up possibilities for exploring photochemical reactions and electronic properties in material science applications.

Recent studies have begun to explore the biological activities of unsaturated fatty acid derivatives like 11,14-Eicosadienoyl chloride. For instance, research has suggested that certain eicosadienoic acid derivatives may exhibit anti-inflammatory effects by inhibiting key enzymes involved in prostaglandin synthesis. Additionally, their ability to interact with cellular membranes could make them useful in developing lipid-based drug delivery systems. The (Z,Z)-configuration may confer specific interactions with biological targets, enhancing their efficacy or selectivity compared to other isomers.

The synthesis of 11,14-Eicosadienoyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Typically, it is synthesized from natural or synthetic precursors through processes such as hydrolysis followed by chlorination or direct functionalization of polyunsaturated fatty acids. Advances in catalytic methods have improved the efficiency and yield of these reactions, making it more feasible to produce this compound on a larger scale for research and industrial purposes.

In conclusion,11,14-Eicosadienoyl chloride, CAS No. 150989-05-2, represents an intriguing compound with significant potential in both academic research and industrial applications. Its unique molecular structure and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As our understanding of biological processes continues to evolve, this compound will likely play an increasingly important role in developing new therapeutic strategies and innovative materials.